Cas no 1806190-93-1 (5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1806190-93-1
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4834085
• Update Time: 2025-06-08

5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5F6NO3/c9-7(10,11)5-3(2-16)6(15-1-4(5)17)18-8(12,13)14/h1,16-17H,2H2
• InChI Key： VIPRYLOBBPRZSL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CO)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 62.6

Additional information on 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol

Introduction to 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806190-93-1)

5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol, with the CAS number 1806190-93-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a hydroxyl group, and multiple trifluoromethyl substituents. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific studies.

The chemical structure of 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol is particularly intriguing due to the presence of the trifluoromethyl groups. These groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for drug development. The hydroxyl group, on the other hand, can serve as a site for further functionalization or conjugation, potentially enhancing the compound's pharmacological properties.

Recent studies have explored the biological activities of 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol has also been investigated for its anti-cancer effects. Preliminary studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol have also been studied to assess its suitability for clinical development. In animal models, this compound has shown favorable oral bioavailability and a reasonable half-life, indicating that it may be suitable for oral administration. However, further optimization may be necessary to improve its pharmacokinetic profile and reduce potential side effects.

Toxicity studies are another critical aspect of evaluating the safety and efficacy of new compounds. Preliminary toxicity assessments have indicated that 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol is well-tolerated at therapeutic doses in preclinical models. However, more comprehensive toxicology studies are required to fully understand its safety profile before advancing to clinical trials.

In conclusion, 5-Hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806190-93-1) is a promising compound with potential applications in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and favorable biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic potential.